(5R,8S)-5,6,7,8-tetrahydroquinoxaline-5,8-diamine (racemic)

• IUPAC Name: (5R,8S)-5,6,7,8-tetrahydroquinoxaline-5,8-diamine
• InChI: InChI=1S/C8H12N4/c9-5-1-2-6(10)8-7(5)11-3-4-12-8/h3-6H,1-2,9-10H2/t5-,6+
• InChI Key: RZYAFBKGDGTHSJ-OLQVQODUSA-N
• Canonical SMILES: C1CC(C2=NC=CN=C2C1N)N
• Isomeric SMILES: C1C[C@@H](C2=NC=CN=C2[C@@H]1N)N
• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol

Description

(5R,8S)-5,6,7,8-Tetrahydroquinoxaline-5,8-diamine (racemic) is a chemical compound belonging to the quinoxaline family. Quinoxalines are heterocyclic aromatic organic compounds characterized by a fused benzene and pyrazine ring. This specific compound is a racemic mixture, meaning it contains equal amounts of both enantiomers (5R and 5S).

Synthetic Routes and Reaction Conditions:

• Classical Synthesis: The compound can be synthesized through the condensation of 1,2-diamines with 1,2-diketones under acidic conditions. This method typically involves heating the reactants in the presence of a strong acid catalyst.

• Industrial Production Methods: On an industrial scale, the compound can be produced through continuous flow chemistry, which allows for better control over reaction conditions and improved safety.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

• Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

• Substitution: Substitution reactions can introduce different functional groups into the quinoxaline ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Typical reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

• Substitution: Various electrophiles and nucleophiles can be used depending on the desired substitution.

Major Products Formed:

• Oxidation Products: Quinoxaline-5,8-dione derivatives.

• Reduction Products: Reduced amines.

• Substitution Products: Substituted quinoxalines with different functional groups.

Scientific Research Applications

(5R,8S)-5,6,7,8-Tetrahydroquinoxaline-5,8-diamine (racemic) has several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

• Biology: The compound has been studied for its potential biological activities, including antimicrobial and antifungal properties.

• Medicine: Research is ongoing to explore its use in drug development, particularly in the treatment of various diseases.

• Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

(5R,8S)-5,6,7,8-Tetrahydroquinoxaline-5,8-diamine (racemic) can be compared with other similar compounds, such as quinoxaline, quinoline, and pyrazine derivatives. While these compounds share structural similarities, (5R,8S)-5,6,7,8-tetrahydroquinoxaline-5,8-diamine (racemic) is unique in its racemic nature and specific substitution pattern, which can influence its reactivity and biological activity.

Comparison with Similar Compounds

• Quinoxaline

• Quinoline

• Pyrazine derivatives